Cas no 1728-46-7 (2-tert-butylcyclohexan-1-one)
2-tert-butylcyclohexan-1-one structure
Product Name:2-tert-butylcyclohexan-1-one
CAS No:1728-46-7
MF:C10H18O
MW:154.249323368073
MDL:MFCD00009696
CID:83915
PubChem ID:102681
Update Time:2026-05-14
2-tert-butylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butyl)cyclohexanone
- 2-tert-Butylcyclohexanone
- 2-TERT.-BUTYLCYCLOHEXANONE
- 2-(1,1-dimethylethyl)-cyclohexanon
- VERDONE
- 2-t-Butylcyclohexanone
- O-TERT-BUTYLCYCLOHEXANONE
- 2-ter-Butyl-cyclohexanone
- 2-tert-Butylcyclohexane-1-one
- 2-tert-Butylcyclohexanone 97%
- 2-tert-Butylcyclohexanone,97%
- 2-(tert-Butyl)cyclohexan-1-one97%
- 2-tert-butylcyclohexan-1-one
-
- MDL： MFCD00009696
- Inchi： 1S/C10H18O/c1-10(2,3)8-6-4-5-7-9(8)11/h8H,4-7H2,1-3H3
- InChI Key： ZRYDPLOWJSFQAE-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1CCCCC1=O
- BRN： 2041417
Computed Properties
- Exact Mass: 154.13600
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 0.896 g/mL at 25 °C(lit.)
- Melting Point: -1-78℃
- Boiling Point: 62.4℃
- Flash Point: 162 °F
- Refractive Index: n20/D 1.457(lit.)
- PSA: 17.07000
- LogP: 2.79180
- Solubility: Not determined
2-tert-butylcyclohexan-1-one Security Information
- Hazard Statement： Irritant
- WGK Germany：1
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
2-tert-butylcyclohexan-1-one Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-tert-butylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR5039-5g |
2-(tert-Butyl)cyclohexan-1-one |
1728-46-7 | 98% | 5g |
£90.00 | 2025-02-20 | |
| Chemenu | CM201942-10g |
2-(tert-Butyl)cyclohexanone |
1728-46-7 | 97% | 10g |
$296 | 2023-03-07 | |
| eNovation Chemicals LLC | D504377-1g |
2-(tert-Butyl)cyclohexanone |
1728-46-7 | 97% | 1g |
$140 | 2024-05-24 | |
| eNovation Chemicals LLC | D504377-5g |
2-(tert-Butyl)cyclohexanone |
1728-46-7 | 97% | 5g |
$231 | 2024-05-24 | |
| eNovation Chemicals LLC | D504377-10g |
2-(tert-Butyl)cyclohexanone |
1728-46-7 | 97% | 10g |
$780 | 2023-09-01 | |
| eNovation Chemicals LLC | D504377-25g |
2-(tert-Butyl)cyclohexanone |
1728-46-7 | 97% | 25g |
$1505 | 2023-09-01 | |
| Chemenu | CM201942-10g |
2-(tert-Butyl)cyclohexanone |
1728-46-7 | 97% | 10g |
$296 | 2021-06-15 | |
| Enamine | EN300-20708-0.05g |
2-tert-butylcyclohexan-1-one |
1728-46-7 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-20708-0.1g |
2-tert-butylcyclohexan-1-one |
1728-46-7 | 95% | 0.1g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-20708-0.25g |
2-tert-butylcyclohexan-1-one |
1728-46-7 | 95% | 0.25g |
$19.0 | 2023-09-16 |
2-tert-butylcyclohexan-1-one Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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